Cas no 206268-72-6 (1,2-Benzenedicarbonitrile, 4-bromo-5-nitro-)

1,2-Benzenedicarbonitrile, 4-bromo-5-nitro- structure
206268-72-6 structure
Product Name:1,2-Benzenedicarbonitrile, 4-bromo-5-nitro-
CAS No:206268-72-6
MF:C8H2BrN3O2
MW:252.024380207062
CID:1395351
PubChem ID:690963
Update Time:2025-04-20

1,2-Benzenedicarbonitrile, 4-bromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4-bromo-5-nitro-
    • 4-bromo-5-nitro-1,2-Benzenedicarbonitrile
    • 4-bromo-5-nitrobenzene-1,2-dicarbonitrile
    • 4-BROMO-5-NITRO-PHTHALONITRILE
    • SCHEMBL12443132
    • DA-39845
    • 4-Bromo-5-nitrophthalonitrile
    • AKOS000737913
    • [(2-BROMO-4,5-DICYANOPHENYL)(OXO)AMMONIO]OXONIUM
    • PZOBMISAMQBXIY-UHFFFAOYSA-N
    • 206268-72-6
    • DTXSID10351111
    • STK728258
    • MDL: MFCD01435519
    • Inchi: 1S/C8H2BrN3O2/c9-7-1-5(3-10)6(4-11)2-8(7)12(13)14/h1-2H
    • InChI Key: PZOBMISAMQBXIY-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C#N)=C(C#N)C=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 250.93306
  • Monoisotopic Mass: 250.93304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • PSA: 90.72
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